Cas no 4442-94-8 (2-cyclohexyl-2-hydroxyacetic acid)

• Product Name: 2-cyclohexyl-2-hydroxyacetic acid
• CAS No: 4442-94-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 332522
• PubChem ID: 271989
• Update Time: 2025-11-06

2-cyclohexyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-hydroxy-
• 2-cyclohexyl-2-hydroxyacetic acid
• Hydroxycyclohexylacetic acid
• (+-)-cyclohexyl-hydroxy-acetic acid
• (+)-hexahydromandelic acid
• (RS)-2-cyclohexyl-2-hydroxyacetic acid
• 2-cyclohexyl-2-hydroxyethanoic acid
• 2-CYCLOHEXYLGLYCOLIC ACID
• AC1L6R5D
• AC1Q5SS5
• AN-584
• Cyclohexaneglycolic acid
• cyclohexyl(hydroxy)acetic acid
• cyclohexylglycolic acid
• Cyclohexyl-hydroxy-acetic acid
• D-2-cyclohexyl-2-hydroxyacetic acid
• hexahydromandelic acid
• SureCN67018
• DTXSID50297448
• FT-0640757
• NSC116020
• SB45312
• MFCD00068380
• F71742
• cyclohexylhydroxyacetic acid
• MFCD00009824
• CHEMBL3247391
• EN300-114552
• racemic 2-cyclohexyl-2-hydroxyacetic acid
• 4442-94-8
• AKOS009104143
• SY122071
• 2-cyclohexyl-2-hydroxyaceticacid
• NSC-116020
• SY143667
• SCHEMBL67018
• AN-584/41149791
• FT-0640176
• RRDPWAPIJGSANI-UHFFFAOYSA-N
• s-(+)-hexahydromandelic acid
• BS-12436
• Z788000630
• DB-053900
• DB-052362

• MDL： MFCD00068380
• Inchi： 1S/C8H14O3/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： RRDPWAPIJGSANI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 2-cyclohexyl-2-hydroxyacetic acid

2-Cyclohexyl-2-hydroxyacetic Acid (CAS No. 4442-94-8): Properties, Applications, and Market Insights

2-Cyclohexyl-2-hydroxyacetic acid (CAS No. 4442-94-8) is a versatile organic compound with a unique molecular structure that combines a cyclohexyl group with a hydroxyl and carboxylic acid functionality. This hydroxyacetic acid derivative has gained significant attention in various industrial and research applications due to its interesting chemical properties and potential uses.

The compound is also known by several other names, including α-hydroxycyclohexaneacetic acid and cyclohexylglycolic acid. Its molecular formula is C₈H₁₄O₃, and it typically appears as a white to off-white crystalline powder at room temperature. The presence of both hydroxyl and carboxyl groups in its structure makes it particularly useful in synthetic chemistry applications.

One of the most frequently asked questions about 2-cyclohexyl-2-hydroxyacetic acid relates to its solubility characteristics. The compound demonstrates moderate solubility in polar organic solvents such as ethanol, methanol, and acetone, while having limited solubility in water. This property profile makes it valuable for various formulation applications where controlled solubility is required.

In the pharmaceutical industry, CAS 4442-94-8 has been investigated as a potential building block for drug development. Its structure offers opportunities for creating novel compounds with enhanced bioavailability. Researchers are particularly interested in its potential as a chiral synthon for asymmetric synthesis, given the presence of a stereocenter in its molecular structure.

The cosmetic and personal care industry has shown growing interest in hydroxyacetic acid derivatives like this compound due to their potential skin-conditioning properties. While not as widely used as its simpler counterpart glycolic acid, 2-cyclohexyl-2-hydroxyacetic acid offers unique benefits in specialty formulations where greater lipid solubility is desired.

From a synthetic chemistry perspective, the cyclohexyl hydroxyacetic acid structure presents interesting possibilities for further functionalization. The cyclohexyl group provides steric bulk that can influence reaction pathways, while the hydroxyl and carboxyl groups offer multiple sites for chemical modification. This has led to its use in the development of specialty polymers and advanced materials.

Recent market trends indicate growing demand for CAS 4442-94-8 in research and development applications. The compound's relative stability under standard conditions makes it attractive for various experimental protocols. Suppliers typically offer it in research quantities ranging from grams to kilograms, with purity specifications usually exceeding 95%.

Environmental and safety considerations for 2-cyclohexyl-2-hydroxyacetic acid are important factors in its handling and use. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Material safety data sheets provide specific guidance on storage conditions, typically recommending protection from moisture and extreme temperatures.

Analytical characterization of 4442-94-8 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are essential for verifying purity and confirming the identity of the compound, especially when used in sensitive applications. The compound shows characteristic peaks in both ¹H and ¹³C NMR spectra that aid in its identification.

The future outlook for 2-cyclohexyl-2-hydroxyacetic acid appears promising, with potential applications emerging in green chemistry initiatives. Its structure makes it a candidate for developing more sustainable chemical processes, particularly in areas where renewable feedstocks can be utilized for its production. Researchers are exploring biocatalytic routes to synthesize this and related compounds.

For those searching for 2-cyclohexyl-2-hydroxyacetic acid suppliers, it's important to verify the technical specifications and certificates of analysis provided by manufacturers. The global market for this specialty chemical has seen steady growth, with production facilities located in several regions including North America, Europe, and Asia.

In formulation science, the hydroxy cyclohexyl acetic acid structure offers interesting possibilities for modifying physical properties of mixtures. Its amphiphilic character, resulting from the combination of polar functional groups and non-polar cyclohexyl moiety, can influence solubility parameters and phase behavior in complex systems.

Recent patent literature reveals innovative applications of CAS 4442-94-8 in various technological fields. These include its use as an intermediate in the synthesis of advanced materials with specific optical or electronic properties. The compound's molecular features make it suitable for creating tailored structures with precise functionality.

Quality control measures for 2-cyclohexyl-2-hydroxyacetic acid typically focus on parameters such as melting point range, optical rotation (for enantiomerically pure forms), and absence of specified impurities. These specifications are particularly important when the compound is intended for use in regulated industries such as pharmaceuticals.

The price trend for 4442-94-8 has shown some fluctuation in recent years, influenced by factors such as raw material availability and production capacity. However, it remains accessible for research purposes, with costs generally reflecting its status as a specialty chemical rather than a bulk commodity.

From a regulatory perspective, 2-cyclohexyl-2-hydroxyacetic acid is not currently subject to significant restrictions in most jurisdictions. However, users should always verify the latest regulatory status based on their specific location and intended application, as chemical regulations can change over time.

In academic research, cyclohexylglycolic acid has been studied for its potential in asymmetric synthesis and chiral resolution processes. The stereochemistry of the molecule offers opportunities for creating enantiomerically pure compounds, which is particularly valuable in pharmaceutical development.

Storage recommendations for CAS 4442-94-8 typically suggest keeping the material in a cool, dry place, protected from light and moisture. Properly stored, the compound can maintain its stability for extended periods, making it convenient for laboratory inventory management.

The synthesis of 2-cyclohexyl-2-hydroxyacetic acid can be achieved through several routes, with the most common involving the reaction of cyclohexylmagnesium halides with glyoxylic acid derivatives. Alternative methods may involve oxidation or hydrolysis of appropriate precursors, depending on the desired purity and yield.

Looking ahead, the development of more efficient production methods for 4442-94-8 could further expand its applications. Process optimization and green chemistry approaches may lead to reduced production costs and improved sustainability profiles, potentially opening new markets for this interesting compound.